Cas no 1213058-55-9 ((2R)-2-amino-2-(3-chloro-5-fluorophenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(3-chloro-5-fluorophenyl)ethan-1-ol
• CAS No: 1213058-55-9
• MF: C₈H₉ClFNO
• MW: 189.61
• MDL: MFCD09254250
• CID: 5094004
• PubChem ID: 66513959
• Update Time: 2025-11-02

(2R)-2-amino-2-(3-chloro-5-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(5-CHLORO-3-FLUOROPHENYL)ETHAN-1-OL
• (2R)-2-amino-2-(3-chloro-5-fluorophenyl)ethan-1-ol
• AKOS015928386
• Y12082
• (2R)-2-AMINO-2-(3-CHLORO-5-FLUOROPHENYL)ETHANOL
• EN300-1982665
• (R)-2-AMINO-2-(3-CHLORO-5-FLUOROPHENYL)ETHAN-1-OL
• 1213058-55-9

• MDL： MFCD09254250
• Inchi： 1S/C8H9ClFNO/c9-6-1-5(8(11)4-12)2-7(10)3-6/h1-3,8,12H,4,11H2/t8-/m0/s1
• InChI Key： PSEARNCXRNCEIO-QMMMGPOBSA-N
• SMILES： C(O)[C@H](N)C1=CC(Cl)=CC(F)=C1

Computed Properties

• Exact Mass: 189.0356698g/mol
• Monoisotopic Mass: 189.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2R)-2-amino-2-(3-chloro-5-fluorophenyl)ethan-1-ol

Recent Advances in the Study of (2R)-2-amino-2-(3-chloro-5-fluorophenyl)ethan-1-ol (CAS: 1213058-55-9) and Its Applications in Chemical Biology and Medicine

The compound (2R)-2-amino-2-(3-chloro-5-fluorophenyl)ethan-1-ol (CAS: 1213058-55-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral amino alcohol derivative, characterized by its unique structural features, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the design of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

One of the most notable advancements in the research of (2R)-2-amino-2-(3-chloro-5-fluorophenyl)ethan-1-ol is its incorporation into the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against viral proteases, including those associated with SARS-CoV-2. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the chloro-fluorophenyl moiety enhances interactions with the protease active site, thereby improving inhibitory potency.

In addition to its antiviral potential, (2R)-2-amino-2-(3-chloro-5-fluorophenyl)ethan-1-ol has been explored as a building block for the development of gamma-aminobutyric acid (GABA) receptor modulators. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported the synthesis of a series of GABA_A receptor ligands derived from this compound. These ligands displayed selective binding affinity for the α5 subunit of GABA_A receptors, which is implicated in cognitive disorders such as Alzheimer's disease. The findings suggest that (2R)-2-amino-2-(3-chloro-5-fluorophenyl)ethan-1-ol could serve as a valuable scaffold for the development of neuroprotective agents.

Another significant application of this compound lies in its role as a chiral auxiliary in asymmetric synthesis. A recent study in Organic Letters (2023) detailed the use of (2R)-2-amino-2-(3-chloro-5-fluorophenyl)ethan-1-ol as a catalyst in the enantioselective synthesis of β-lactam antibiotics. The researchers achieved high enantiomeric excess (ee) and yield, underscoring the compound's utility in streamlining the production of optically active pharmaceuticals. This advancement is particularly relevant given the growing demand for enantiomerically pure drugs in the pharmaceutical industry.

Despite these promising developments, challenges remain in the large-scale production and optimization of (2R)-2-amino-2-(3-chloro-5-fluorophenyl)ethan-1-ol. A 2024 review in Chemical Reviews highlighted the need for more efficient synthetic routes to reduce costs and improve scalability. Additionally, further preclinical studies are required to fully assess the pharmacokinetic and toxicological profiles of derivatives based on this scaffold. Nevertheless, the compound's versatility and demonstrated biological activity position it as a promising candidate for future drug discovery efforts.

In conclusion, (2R)-2-amino-2-(3-chloro-5-fluorophenyl)ethan-1-ol (CAS: 1213058-55-9) represents a multifaceted tool in chemical biology and medicinal chemistry. Its applications span from antiviral and neuroprotective agents to chiral catalysts, reflecting its broad utility in pharmaceutical research. Continued exploration of this compound and its derivatives is expected to yield further breakthroughs in the treatment of complex diseases and the advancement of synthetic methodologies.